Cas no 1421498-92-1 (N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 1421498-92-1
• MF: C₁₈H₁₇N₅OS₂
• MW: 383.490480184555
• CID: 849355
• Update Time: 2025-06-03

N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-thiazolyl]ethyl]-
• VU0546995-1
• N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)benzo[d]thiazole-2-carboxamide
• N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C18H17N5OS2/c1-11-9-12(2)23(22-11)18-20-13(10-25-18)7-8-19-16(24)17-21-14-5-3-4-6-15(14)26-17/h3-6,9-10H,7-8H2,1-2H3,(H,19,24)
• InChI Key： FXJLOERLIGGUBS-UHFFFAOYSA-N
• SMILES： S1C=C(CCNC(C2=NC3C=CC=CC=3S2)=O)N=C1N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 510
• Topological Polar Surface Area: 129

Additional information on N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide

N-{2-[2-(3,5-Dimethyl-1H-Pyrazol-1-yl)-1,3-Thiazol-4-yl]Ethyl}-1,3-Benzothiazole-2-Carboxamide: A Comprehensive Overview

The compound N-{2-[2-(3,5-Dimethyl-1H-Pyrazol-1-yl)-1,3-Thiazol-4-yl]Ethyl}-1,3-Benzothiazole-2-Carboxamide (CAS No. 1421498-92-1) is a highly specialized organic compound with a complex structure that combines multiple heterocyclic rings and functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. In this article, we will delve into its structural features, synthesis methods, and recent advancements in its application.

The molecular structure of N-{2-[2-(3,5-Dimethyl-1H-Pyrazol-1-yl)-1,3-Thiazol-4-yl]Ethyl}-1,3-Benzothiazole-2-Carboxamide is characterized by the presence of a benzothiazole ring system fused with a thiazole ring. The benzothiazole moiety is further substituted with a carboxamide group, which introduces significant polarity and hydrogen bonding capabilities. The thiazole ring is connected to a pyrazole ring through an ethyl linker. This combination of heterocycles creates a molecule with extensive conjugation and aromaticity, which are key factors in determining its electronic properties.

Recent studies have highlighted the potential of this compound as a biological active agent. Researchers have explored its role as a modulator of cellular signaling pathways, particularly in the context of inflammation and oxidative stress. The pyrazole and thiazole rings are known to exhibit anti-inflammatory and antioxidant activities, making this compound a promising candidate for drug development. Furthermore, the benzothiazole moiety has been shown to interact with various protein targets, suggesting its potential as a therapeutic agent in conditions such as neurodegenerative diseases and cancer.

In terms of synthesis, the compound can be prepared through a multi-step process involving the coupling of heterocyclic intermediates. The synthesis typically begins with the preparation of the pyrazole derivative, followed by its incorporation into the thiazole framework. The final step involves the introduction of the carboxamide group, which is achieved through amide bond formation. This synthetic pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

From a materials science perspective, this compound has shown potential as a building block for advanced materials. Its aromaticity and conjugation make it an ideal candidate for applications in organic electronics. Researchers have explored its use in the development of organic semiconductors, where it exhibits excellent charge transport properties. Additionally, its ability to form self-assembled monolayers has opened avenues for its use in surface functionalization and nanotechnology.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation across its heterocyclic rings, leading to enhanced stability and reactivity. These findings have been corroborated by experimental studies on its UV-vis absorption spectra and electrochemical behavior.

In conclusion, N-{2-[2-(3,5-Dimethyl-1H-Pyrazol-1-yl)-1,3-Thiazol-4-yl]Ethyl}-1,3-Benzothiazole-2-Carboxamide (CAS No. 1421498-92-) is a versatile compound with wide-ranging applications in chemistry and materials science. Its unique structure endows it with exceptional electronic properties and biological activity, making it a valuable addition to both academic research and industrial applications.